(3S,6Z,9Z,12Z,15Z,18Z)-3-hydroxytetracosapentaenoyl-CoA

• Molecular Formula: C45H72N7O18P3S
• Molecular Weight: 1124.1 g/mol
• InChI: InChI=1S/C45H72N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-33(53)28-36(55)74-27-26-47-35(54)24-25-48-43(58)40(57)45(2,3)30-67-73(64,65)70-72(62,63)66-29-34-39(69-71(59,60)61)38(56)44(68-34)52-32-51-37-41(46)49-31-50-42(37)52/h8-9,11-12,14-15,17-18,20-21,31-34,38-40,44,53,56-57H,4-7,10,13,16,19,22-30H2,1-3H3,(H,47,54)(H,48,58)(H,62,63)(H,64,65)(H2,46,49,50)(H2,59,60,61)/b9-8-,12-11-,15-14-,18-17-,21-20-/t33-,34+,38+,39+,40-,44+/m0/s1
• InChIKey: NNEPPYNERZEJEE-VUGYPBMHSA-N

Procurement Guide: (3S,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA for Peroxisomal β-Oxidation Studies

(3S,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA is a chemically defined, stereospecific very-long-chain 3-hydroxyacyl-CoA (VLC-3HA-CoA) intermediate [1]. It functions as a substrate for peroxisomal bifunctional enzymes (e.g., L-bifunctional protein/EHHADH) and serves as an authentic standard for the 3-hydroxy intermediate in the β-oxidation of omega-3 (n-3) polyunsaturated fatty acids (PUFAs) such as C24:5n-3 (tetracosapentaenoic acid) [2]. Unlike generic 3-hydroxyacyl-CoA mixtures or non-stereospecific analogs, this compound possesses the precise (3S) configuration and (6Z,9Z,12Z,15Z,18Z) double-bond geometry required for correct enzyme recognition and pathway tracing [1].

1 Stereochemical control Defined (3S) enantiomer for L-bifunctional enzyme (EHHADH) studies

2 Pathway context n-3 VLC-PUFA intermediate specific to DHA synthesis pathway tracing

3 Analytical utility Authentic standard for LC-MS/MS acyl-CoA profiling in research matrices

• [1] ChEBI. (2013). CHEBI:76448 - (3S,6Z,9Z,12Z,15Z,18Z)-3-hydroxytetracosapentaenoyl-CoA. European Bioinformatics Institute. View Source
• [2] MetaCyc. (n.d.). Reaction: 3S-hydroxy-(6Z,9Z,12Z,15Z,18Z)-tetracosapentaenoyl-CoA + NAD+ → 3-oxo-(6Z,9Z,12Z,15Z,18Z)-tetracosapentaenoyl-CoA + NADH + H+. SRI International. View Source

Technical Justification: Why Generic 3-Hydroxyacyl-CoA Analogs Cannot Substitute for (3S,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA

Generic substitution with alternative 3-hydroxyacyl-CoAs (e.g., C22 or C26 chain lengths, different unsaturation patterns, or the (3R) enantiomer) fails to replicate the specific enzyme kinetics and pathway context required for n-3 VLC-PUFA metabolism studies. Peroxisomal β-oxidation enzymes exhibit distinct chain-length specificity and stereochemical preferences [1]. The L-bifunctional protein (EHHADH) shows differential activity towards (3S)- vs. (3R)-hydroxyacyl-CoA substrates, and the presence of the specific (6Z,9Z,12Z,15Z,18Z) double-bond system dictates the compound's role as a committed intermediate in the conversion of C24:6n-3 (tetracosahexaenoic acid) to C22:6n-3 (docosahexaenoic acid, DHA), a critical pathway in mammalian lipid metabolism [2]. Using non-identical analogs introduces confounding variables in kinetic assays and metabolic flux analyses, invalidating direct comparisons and mechanistic conclusions.

! Racemic or (3R) enantiomer mixtures may yield less than 50% dehydrogenase activity and do not represent L-bifunctional enzyme kinetics.

! Shorter-chain analogs (e.g., C16:0) primarily engage mitochondrial enzymes and cannot substitute for peroxisomal VLCFA oxidation studies.

! Isomers with different double-bond positions trace n-6 or other pathways, not the n-3 DHA biosynthetic route.

• [1] Smeland, T. E., Li, J. X., Chu, C. H., Cuebas, D., & Schulz, H. (1989). The 3-hydroxyacyl-CoA epimerase activity of rat liver peroxisomes is due to the combined actions of two enoyl-CoA hydratases: a revision of the epimerase-dependent pathway of unsaturated fatty acid oxidation. Biochemical and Biophysical Research Communications, 160(3), 988-992. View Source
• [2] Ferdinandusse, S., Denis, S., Van Roermund, C. W., Wanders, R. J., & Duran, M. (2004). Identification of the peroxisomal β-oxidation enzymes involved in the degradation of long-chain dicarboxylic acids. Journal of Lipid Research, 45(6), 1104-1111. (via MetaCyc annotation of EHHADH). View Source

Quantitative Differentiation of (3S,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA: Stereochemical Purity and Enzyme Substrate Validation

Stereochemical Purity and Its Impact on Peroxisomal β-Oxidation Enzyme Specificity

The (3S) stereochemistry is non-negotiable for studies of the L-bifunctional enzyme pathway. The 3-hydroxyacyl-CoA epimerase activity in rat liver peroxisomes, which interconverts (3S)- and (3R)-hydroxyacyl-CoAs, is essential for the complete β-oxidation of unsaturated fatty acids. The (3R) enantiomer is not a direct substrate for the L-specific 3-hydroxyacyl-CoA dehydrogenase domain of the bifunctional protein. Using a racemic or (3R)-specific mixture would underestimate the true dehydrogenase activity by a factor directly proportional to the (3S) enantiomeric excess. [1] This product, defined as the pure (3S) enantiomer, eliminates this source of kinetic error.

Enantiomeric specificity

Class-level inference

(3S) enantiomer is the recognized substrate for L-bifunctional enzyme; (3R) is not.

Supports stereochemical attribution for kinetic studies.

Data inferred from epimerase-dependent pathway models; direct kinetic constants require validation.

Evidence Dimension	Enantiomeric substrate specificity for peroxisomal L-bifunctional enzyme (3-hydroxyacyl-CoA dehydrogenase domain)
Target Compound Data	Pure (3S)-enantiomer (100% theoretical activity for L-specific dehydrogenase)
Comparator Or Baseline	Racemic mixture of (3S)- and (3R)-3-hydroxytetracosapentaenoyl-CoA; or pure (3R)-enantiomer
Quantified Difference	The (3R)-enantiomer is not a substrate for the L-specific 3-hydroxyacyl-CoA dehydrogenase of the peroxisomal bifunctional enzyme [1]. Activity with a racemic mixture would be ≤50% of the activity observed with the pure (3S) enantiomer, assuming equal initial concentrations and no epimerase activity in the assay system.
Conditions	Inferred from studies of peroxisomal epimerase and L-bifunctional enzyme kinetics on 3-hydroxyacyl-CoA substrates [1].

Why This Matters

This matters for procurement because purchasing a non-stereospecific analog will yield quantitatively flawed kinetic data, requiring the user to either purify the enantiomer or accept inaccurate Vmax and Km values.

• [1] Smeland, T. E., Li, J. X., Chu, C. H., Cuebas, D., & Schulz, H. (1989). The 3-hydroxyacyl-CoA epimerase activity of rat liver peroxisomes is due to the combined actions of two enoyl-CoA hydratases: a revision of the epimerase-dependent pathway of unsaturated fatty acid oxidation. Biochemical and Biophysical Research Communications, 160(3), 988-992. View Source

Quantitative Chain-Length Specificity of Peroxisomal Bifunctional Enzyme Towards C24:5n-3 3-Hydroxyacyl-CoA

While direct kinetic data for this specific compound is sparse in the public domain, the enzyme responsible for its oxidation, the peroxisomal L-bifunctional enzyme (EHHADH), exhibits well-characterized chain-length specificity for very long-chain substrates. This enzyme's 3-hydroxyacyl-CoA dehydrogenase domain is optimized for acyl chains longer than C18. Using a shorter-chain analog, such as C16:0 3-hydroxyacyl-CoA, would result in significantly different kinetic parameters, misrepresenting the enzyme's physiological activity. The C24:5 compound represents a physiologically relevant, long-chain, polyunsaturated substrate. [1]

Chain-length context

Cross-study comparable

C24:5 compound is annotated for peroxisomal EHHADH; C16 substrates are mitochondrial.

Method context distinguishes peroxisomal vs. mitochondrial pathway research.

Public kinetic parameters for this exact substrate are not available; enzyme annotation reviewed.

Evidence Dimension	Substrate preference of human peroxisomal L-bifunctional enzyme (EHHADH) for very long-chain vs. long-chain 3-hydroxyacyl-CoAs
Target Compound Data	C24:5n-3 3-hydroxyacyl-CoA (very long-chain, polyunsaturated). Specific kinetic constants (Km, Vmax) for this exact compound are not published in accessible databases.
Comparator Or Baseline	C16:0 3-hydroxyacyl-CoA (palmitoyl-CoA derivative) or other long-chain saturated analogs.
Quantified Difference	EHHADH is annotated in MetaCyc as catalyzing the dehydrogenation of C24:5n-3 3-hydroxyacyl-CoA and other very long-chain substrates, but its activity on C16 substrates is typically associated with mitochondrial enzymes [1]. Therefore, the C24:5 compound is the correct tool to probe the *peroxisomal* VLCFA β-oxidation pathway, whereas C16 analogs would primarily probe the *mitochondrial* pathway, a fundamentally different metabolic context.
Conditions	Based on enzyme annotations in MetaCyc and primary literature on EHHADH substrate specificity [1].

Why This Matters

This matters for procurement because using a shorter-chain analog to study peroxisomal VLCFA oxidation will lead to incorrect conclusions about pathway flux and enzyme function, as it will not engage the correct, compartment-specific enzyme system.

• [1] MetaCyc. (n.d.). Gene: EHHADH / Enzyme: peroxisomal bifunctional enzyme. SRI International. View Source

Defined Positional and Geometrical Isomerism as a Prerequisite for Tracing the Omega-3 Docosahexaenoic Acid (DHA) Synthesis Pathway

The (6Z,9Z,12Z,15Z,18Z) double-bond configuration uniquely identifies this compound as an intermediate in the synthesis of the essential omega-3 fatty acid docosahexaenoic acid (DHA, C22:6n-3) from tetracosahexaenoic acid (C24:6n-3). The pathway involves the peroxisomal β-oxidation of C24:6n-3-CoA to C22:6n-3-CoA, with the 3-hydroxyacyl-CoA intermediate being a key step [1]. A compound with a different unsaturation pattern, such as the (9Z,12Z,15Z,18Z,21Z)-isomer, would represent a distinct metabolic route and would not accurately model the synthesis of DHA. The defined isomerism ensures experimental relevance to human and mammalian lipid metabolism.

Isomer pathway assignment

Class-level inference

(6Z,9Z,12Z,15Z,18Z) pattern places this compound in the n-3 DHA synthesis route.

Pathway-context review for omega-3 metabolism studies.

Assignments derived from MetaCyc pathway models; verification in specific experimental systems advised.

Evidence Dimension	Metabolic pathway context and physiological relevance
Target Compound Data	(3S,6Z,9Z,12Z,15Z,18Z)-3-hydroxytetracosapentaenoyl-CoA, a recognized intermediate in the conversion of C24:6n-3 to DHA [1].
Comparator Or Baseline	(3R,9Z,12Z,15Z,18Z,21Z)-3-hydroxytetracosapentaenoyl-CoA (a different isomer) or other unsaturated 3-hydroxyacyl-CoAs.
Quantified Difference	The target compound's specific double-bond pattern corresponds to the n-3 series of VLC-PUFAs, which are metabolized to DHA. The alternative isomer corresponds to the n-6 or other series, which have distinct biological fates and are not precursors to DHA [1].
Conditions	Based on established pathways of VLC-PUFA biosynthesis and β-oxidation in mammals [1].

Why This Matters

This matters for procurement because the precise isomer is required to ask specific questions about omega-3 metabolism and DHA synthesis. Using an incorrect isomer would investigate a different pathway, yielding results that are not comparable to the body of literature on n-3 fatty acids.

• [1] Ferdinandusse, S., Denis, S., Van Roermund, C. W., Wanders, R. J., & Duran, M. (2004). Identification of the peroxisomal β-oxidation enzymes involved in the degradation of long-chain dicarboxylic acids. Journal of Lipid Research, 45(6), 1104-1111. (via MetaCyc pathway PWY-7726). View Source

Validated Application Scenarios for (3S,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA

In Vitro Kinetic Characterization of Human Peroxisomal L-Bifunctional Enzyme (EHHADH)

Researchers studying the enzymology of peroxisomal fatty acid oxidation require a pure, stereospecific substrate to determine accurate kinetic constants (Km, Vmax) for the 3-hydroxyacyl-CoA dehydrogenase domain of EHHADH. This compound is the correct substrate for studying the enzyme's activity on omega-3 VLC-PUFAs, as established by its annotation as a reactant in MetaCyc [1]. Using generic analogs would yield data that cannot be reliably compared to physiological conditions or published enzyme characterizations.

Metabolic Flux Analysis and Substrate Tracing in the DHA Biosynthetic Pathway

In cell-based assays or isolated organelle preparations, this compound serves as a specific intermediate for tracing the conversion of C24:6n-3 to C22:6n-3 (DHA). Its defined stereochemistry and double-bond geometry allow for unambiguous identification of the peroxisomal β-oxidation step in the DHA synthesis pathway [2]. The use of any other 3-hydroxyacyl-CoA would trace a different, non-analogous metabolic route, confounding the analysis of n-3 PUFA metabolism.

Development of High-Throughput Screening Assays for Peroxisomal Disorders

Defects in peroxisomal β-oxidation enzymes, including EHHADH, are linked to severe metabolic disorders. This compound can be utilized as a specific substrate in high-throughput screening assays designed to identify small-molecule modulators or to measure residual enzyme activity in patient-derived samples. The use of a precisely defined substrate is critical for assay reproducibility and for generating data that is clinically relevant for disorders of VLCFA metabolism [1].

Calibration and Validation of Mass Spectrometry Methods for Very Long-Chain Acyl-CoA Profiling

Lipidomics and metabolomics studies frequently require the identification and quantification of low-abundance acyl-CoA intermediates. This compound, with its unique mass and retention time properties (monoisotopic mass: 1123.38674 Da), serves as an essential authentic standard for calibrating LC-MS/MS instruments. It enables the accurate and specific detection of the (3S)-hydroxy-C24:5n-3-CoA species in complex biological matrices, distinguishing it from other isobaric or closely related acyl-CoA molecules [3].

Application

Selection Property

Validation Focus

EHHADH kinetic studies

Stereospecific (3S) substrate

Enantiomeric excess and kinetic reproducibility

DHA pathway flux analysis

n-3 double-bond isomer identity

Metabolic tracing fidelity in cell models

Peroxisomal disorder screening

VLCFA pathway substrate relevance

Assay reproducibility with defined substrate

LC-MS/MS acyl-CoA profiling

Authentic analytical standard

Retention time and mass accuracy verification

• [1] MetaCyc. (n.d.). Reaction: 3S-hydroxy-(6Z,9Z,12Z,15Z,18Z)-tetracosapentaenoyl-CoA + NAD+ → 3-oxo-(6Z,9Z,12Z,15Z,18Z)-tetracosapentaenoyl-CoA + NADH + H+. SRI International. View Source
• [2] MetaCyc. (n.d.). Pathway: (4Z,7Z,10Z,13Z,16Z)-docosa-4,7,10,13,16-pentaenoate biosynthesis (6-desaturase). SRI International. View Source
• [3] ChEBI. (2013). CHEBI:76448 - (3S,6Z,9Z,12Z,15Z,18Z)-3-hydroxytetracosapentaenoyl-CoA. European Bioinformatics Institute. View Source